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Compound of Interest

Compound Name: 1,9-Caryolanediol 9-acetate

Cat. No.: B1149139

1,9-Caryolanediol 9-acetate: An In-Depth
Technical Overview

CAS Number: 155488-34-9 Molecular Formula: C17H2803 Molecular Weight: 280.4 g/mol

This technical guide provides a comprehensive overview of the current scientific understanding
of 1,9-Caryolanediol 9-acetate, a sesquiterpenoid derivative belonging to the caryophyllane
class. Due to the limited availability of public domain data, this document summarizes the
foundational chemical information and places the compound within the broader context of
related caryophyllane sesquiterpenoids, highlighting potential areas for future research and
development.

Physicochemical Properties

Currently, detailed experimental data on the physicochemical properties of 1,9-Caryolanediol
9-acetate are not extensively reported in peer-reviewed literature. The information available is
primarily from chemical supplier databases.

Table 1: Physicochemical Data for 1,9-Caryolanediol 9-acetate
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Property Value Source

CAS Number 155488-34-9 Chemical Supplier Databases
Molecular Formula C17H2803 Chemical Supplier Databases
Molecular Weight 280.4 g/mol Calculated

Physical Description Powder BioCrick[1]

Purity >98% BioCrick[1]

Storage Temperature -20°C Immunomart[2]

Spectroscopic Data

Detailed, experimentally-derived spectroscopic data such as *H NMR, 3C NMR, Mass
Spectrometry (MS), and Infrared (IR) spectra for 1,9-Caryolanediol 9-acetate are not currently
available in the public scientific literature. The structural elucidation of this compound would
rely on a combination of these techniques.

Hypothetical Experimental Workflow for Structural Elucidation:

To fully characterize 1,9-Caryolanediol 9-acetate, a standard set of spectroscopic and
spectrometric analyses would be required. The following workflow outlines the typical
experimental protocol.
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Caption: A generalized workflow for the isolation, purification, and structural elucidation of a

natural product like 1,9-Caryolanediol 9-acetate.

Synthesis and Natural Occurrence

Detailed synthetic pathways or specific protocols for the laboratory synthesis of
Caryolanediol 9-acetate are not described in the available literature.

Based on its caryophyllane skeleton, it is plausible that 1,9-Caryolanediol 9-ac
naturally occurring compound. Caryophyllane sesquiterpenoids are widely distri

1,9-

etate is a
buted in the

plant kingdom and have also been isolated from marine organisms and fungi. Further

phytochemical investigations of these sources may reveal the natural origins of

this compound.
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Biological Activity and Potential Applications

While there is no specific biological activity data for 1,9-Caryolanediol 9-acetate, the broader
class of caryophyllane sesquiterpenoids is known for a range of pharmacological effects. These
include anti-inflammatory, antimicrobial, and anticancer activities. The presence of the acetate
functional group may influence the compound's lipophilicity and bioavailability, potentially
modulating its biological effects compared to the parent diol.

Potential Signaling Pathways for Investigation:

Given the known activities of related compounds, future research into the biological effects of
1,9-Caryolanediol 9-acetate could explore its interaction with key inflammatory and cell
signaling pathways.
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Caption: Hypothetical signaling pathways that could be investigated for the biological activity of
1,9-Caryolanediol 9-acetate based on related compounds.
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Experimental Protocols

As no specific experimental studies on 1,9-Caryolanediol 9-acetate have been published,
detailed protocols cannot be provided. However, standard methodologies for investigating
similar natural products would be applicable.

General Protocol for In Vitro Anti-inflammatory Assay (LPS-stimulated Macrophages):

e Cell Culture: Culture murine macrophage cell line (e.g., RAW 264.7) in DMEM supplemented
with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% COz2 incubator.

o Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10# cells/well and allow to
adhere overnight.

e Treatment: Pre-treat cells with varying concentrations of 1,9-Caryolanediol 9-acetate
(dissolved in DMSO, final concentration <0.1%) for 1 hour.

o Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 ug/mL) for 24 hours to
induce an inflammatory response.

o Nitric Oxide (NO) Assay: Measure the production of nitric oxide in the culture supernatant
using the Griess reagent.

o Cytotoxicity Assay: Assess cell viability using an MTT or similar assay to rule out cytotoxic
effects.

o Data Analysis: Calculate the ICso value for the inhibition of NO production.

Conclusion and Future Directions

1,9-Caryolanediol 9-acetate is a caryophyllane sesquiterpenoid for which there is currently a
significant lack of publicly available scientific data. While its basic chemical identity is
established, its physicochemical properties, spectroscopic characteristics, natural sources, and
biological activities remain to be elucidated.

Future research should focus on:
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« |solation and Characterization: Isolation from natural sources or chemical synthesis followed
by full spectroscopic characterization (NMR, MS, IR).

 Biological Screening: Evaluation of its anti-inflammatory, antimicrobial, and cytotoxic
properties.

e Mechanism of Action Studies: Investigation of its effects on relevant cellular signaling
pathways to understand its mode of action.

The information presented in this guide serves as a foundational starting point for researchers
and drug development professionals interested in this potentially bioactive molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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